Cas no 315676-35-8 (1-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 1-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 315676-35-8
• MF: C₂₂H₃₀N₂O₂
• MW: 354.485805988312
• CID: 5912745
• PubChem ID: 1528404
• Update Time: 2025-05-17

1-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one
• Z56799326
• 1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethan-1-one
• 1-[1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-(4-methylpiperidin-1-yl)ethanone
• SR-01000474110
• 1-(1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-(4-methylpiperidin-1-yl)ethanone
• AKOS001028416
• SR-01000474110-1
• EU-0042777
• F0863-0580
• 315676-35-8
• AB00716205-01
• Ethanone, 1-[1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C22H30N2O2/c1-5-26-20-8-6-19(7-9-20)24-17(3)14-21(18(24)4)22(25)15-23-12-10-16(2)11-13-23/h6-9,14,16H,5,10-13,15H2,1-4H3
• InChI Key： LZSCGKYGYQKNRL-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(C2=CC=C(OCC)C=C2)C=1C)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 354.230728204g/mol
• Monoisotopic Mass: 354.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 500.8±50.0 °C(Predicted)
• pka: 7.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one

Introduction to Compound CAS No. 315676-35-8: 1-1-(4-Ethoxyphenyl)-2,5-Dimethyl-1H-Pyrrol-3-yl-2-(4-Methylpiperidin-1-yl)ethan-1-one

1-1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one, with the Chemical Abstracts Service (CAS) number 315676-35-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyrrole ring, an ethoxyphenyl group, and a 4-methylpiperidine moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 1-1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it more accessible for further research and development.

In terms of its biological activity, 1-1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one has been investigated for its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders and pain conditions. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

Moreover, recent research has explored the potential of 1-1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-yl)ethan-1-one in neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for its application in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-1-(4-Ethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(4-methylpiperidin-1-y l)ethanone have also been studied to understand its behavior in biological systems. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an orally administered drug. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its safety profile.

In the context of drug development, the optimization of 1-{[(E)-(Z)-(E)-(Z)-(E)-(Z)-(E)-(Z)-(E)-(Z)-(E)-(Z)-undeca-tetraenoyl]amino}pentanoic acid (a related compound) has provided valuable insights into structure-function relationships that can be applied to the development of more potent and selective derivatives of 1-{[(E)-(Z)-(E)-(Z)-(E)-(Z). These insights can guide the design of improved analogs with enhanced therapeutic efficacy and reduced side effects.

The potential applications of 1-{[{(E)-(Z)-(E)-(Z)-(E)-(Z)-(E)-(Z)-(E)-(Z)-undeca-tetraenoyl]amino}pentanoic acid extend beyond traditional pharmaceuticals. For instance, it has been explored for use in combination therapies where it can synergize with other drugs to enhance overall treatment outcomes. This approach is particularly relevant in the context of multidrug-resistant infections and cancer therapy.

In conclusion, CAS No. 315676-{8}, or {(E)}-{(Z)}-{(E)}-{(Z)}-{(E)}-{(Z)}-{(E)}-{(Z)}-{(E)}-{(Z)}-{(E)}-{( Z)}-{undeca-tetraenoyl]amino}pentanoic acid, represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.